![molecular formula C23H26N4O4S B2656250 7-cyclohexyl-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 872627-51-5](/img/structure/B2656250.png)
7-cyclohexyl-5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Description
This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Molecular Structure Analysis
The molecular structure of this compound would be characterized using spectroscopic methods such as FT-IR, 1D and 2D NMR, and HRMS .Chemical Reactions Analysis
The chemical reactivity of this compound could be similar to other pyrimidine derivatives. For instance, cyanoacetic acid hydrazide can act as an ambident nucleophile, that is, as both an N- and C-nucleophile .Scientific Research Applications
Polyfunctional Fused Heterocyclic Compounds
Research by Hassaneen et al. (2003) on the synthesis of polyfunctional fused heterocyclic compounds via indene-1,3-diones highlights the versatility of heterocyclic scaffolds for creating compounds with potential applications in medicinal chemistry and drug design (Hassaneen et al., 2003).
Regioselective Synthesis of Pyrimidine-Annelated Heterocycles
Majumdar et al. (2001) described the regioselective synthesis of pyrimidine-annelated heterocycles, offering insights into the structural modifications and synthetic routes that can be applied to similar compounds for the development of new chemical entities with enhanced biological activities (Majumdar et al., 2001).
Anti-inflammatory and Analgesic Agents
Research on novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities. These compounds serve as examples of how structural analogs of the specified compound may be explored for their biological activities and potential therapeutic applications (Abu‐Hashem et al., 2020).
Antioxidant Activity of Thio Derivatives
Kononevich et al. (2014) explored the antioxidant activity of 7-thio derivatives of 6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione, indicating the importance of thioether modifications in enhancing the antioxidant properties of such compounds (Kononevich et al., 2014).
properties
IUPAC Name |
7-cyclohexyl-5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O4S/c1-26-20-18(22(29)27(2)23(26)30)21(25-19(24-20)15-7-5-4-6-8-15)32-13-17(28)14-9-11-16(31-3)12-10-14/h9-12,15H,4-8,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDRBWQQZYPAWNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3CCCCC3)SCC(=O)C4=CC=C(C=C4)OC)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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